Cas no 42729-95-3 (4-hydroxybutyl Methanesulfonate)

• Product Name: 4-hydroxybutyl Methanesulfonate
• CAS No: 42729-95-3
• MF: C₅H₁₂O₄S
• MW: 168.211380958557
• CID: 1515073
• PubChem ID: 39244
• Update Time: 2025-04-21

4-hydroxybutyl Methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-hydroxybutyl methanesulfonate
• 4-Methanesulfonyloxybutanol
• BRN 1858027
• AC1L21CG
• 1,4-Butanediolmonomethylsulfonsaeure ester [German]
• NSC67176
• 1,4-BUTANEDIOL, MONOMETHANESULFONATE
• 4-Methansulfonyloxybutanol
• 1,4-Butanediolmonomethylsulfonsaeure ester
• NSC 67176
• 4-methanesulfonyloxy-butanol
• SCHEMBL11980487
• NSC-67176
• starbld0005443
• 42729-95-3
• DTXSID20195407
• 4-hydroxybutyl Methanesulfonate

• Inchi： 1S/C5H12O4S/c1-10(7,8)9-5-3-2-4-6/h6H,2-5H2,1H3
• InChI Key： GGASLDTWAZHIGF-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCO

Computed Properties

• Exact Mass: 168.04600
• Monoisotopic Mass: 168.04563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 72

Experimental Properties

• Density: 1.237
• Boiling Point: 331.6°C at 760 mmHg
• Flash Point: 154.4°C
• Refractive Index: 1.46
• PSA: 71.98000
• LogP: 0.81590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters